Cas no 1247658-97-4 (3-methyl-1-(6-methylpyridin-2-yl)piperazine)

• Product Name: 3-methyl-1-(6-methylpyridin-2-yl)piperazine
• CAS No: 1247658-97-4
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 4580564
• Update Time: 2025-10-22

3-methyl-1-(6-methylpyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(6-methylpyridin-2-yl)piperazine
• Piperazine, 3-methyl-1-(6-methyl-2-pyridinyl)-

• Inchi： 1S/C11H17N3/c1-9-4-3-5-11(13-9)14-7-6-12-10(2)8-14/h3-5,10,12H,6-8H2,1-2H3
• InChI Key： YCMYTWGABUXSEI-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CC=C2)CCNC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-methyl-1-(6-methylpyridin-2-yl)piperazine

Recent Advances in the Study of 3-methyl-1-(6-methylpyridin-2-yl)piperazine (CAS: 1247658-97-4)

3-methyl-1-(6-methylpyridin-2-yl)piperazine (CAS: 1247658-97-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperazine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific scrutiny.

The synthesis of 3-methyl-1-(6-methylpyridin-2-yl)piperazine has been optimized to achieve high yields and purity, as reported in recent publications. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process. These methodological improvements have facilitated further exploration of the compound's biological activities, including its affinity for specific neurotransmitter receptors and enzymes implicated in neurological disorders.

Pharmacological evaluations of 3-methyl-1-(6-methylpyridin-2-yl)piperazine have revealed its potent activity as a modulator of serotonin and dopamine receptors. In vitro and in vivo studies demonstrate its ability to cross the blood-brain barrier efficiently, suggesting its utility in treating CNS-related conditions such as depression, anxiety, and Parkinson's disease. Moreover, its unique structural features contribute to its selectivity and reduced off-target effects, which are critical for minimizing adverse reactions in therapeutic applications.

Recent preclinical trials have further elucidated the compound's mechanism of action, highlighting its role in modulating synaptic plasticity and neurotransmitter release. These findings are supported by advanced imaging techniques and molecular docking studies, which provide insights into the compound's binding interactions with target proteins. Such detailed mechanistic understanding is essential for the development of next-generation therapeutics with improved efficacy and safety profiles.

In addition to its CNS applications, 3-methyl-1-(6-methylpyridin-2-yl)piperazine has also been investigated for its potential in oncology. Preliminary studies indicate its ability to inhibit certain kinase enzymes involved in cancer cell proliferation. While these findings are still in the early stages, they open new avenues for the compound's use in combination therapies and targeted cancer treatments.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-1-(6-methylpyridin-2-yl)piperazine. Issues such as long-term toxicity, pharmacokinetic optimization, and formulation stability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression from the laboratory to clinical trials.

In conclusion, 3-methyl-1-(6-methylpyridin-2-yl)piperazine (CAS: 1247658-97-4) represents a versatile and pharmacologically active compound with broad therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be crucial for unlocking its full potential in the treatment of neurological and oncological disorders. The compound's unique properties and recent advancements underscore its significance in the evolving landscape of chemical biology and drug discovery.